Cas no 36651-62-4 (2H-1-Benzopyran-2-one,7-(2-oxiranylmethoxy)-)
36651-62-4 structure
Product Name:2H-1-Benzopyran-2-one,7-(2-oxiranylmethoxy)-
CAS No:36651-62-4
MF:C12H10O4
MW:218.205403804779
CID:313722
PubChem ID:169795
Update Time:2025-04-19
2H-1-Benzopyran-2-one,7-(2-oxiranylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,7-(2-oxiranylmethoxy)-
- 7-Glycidoxycoumarin
- 7-(oxiran-2-ylmethoxy)chromen-2-one
- SCHEMBL3362778
- DTXSID00957909
- LCXLBLMRJRRPQJ-UHFFFAOYSA-N
- 7-[(Oxiran-2-yl)methoxy]-2H-1-benzopyran-2-one
- 7-(2,3-epoxypropoxy)cumarin
- 36651-62-4
- 7-(2',3'-Epoxy)propoxycoumarin
- 2H-1-Benzopyran-2-one, 7-(oxiranylmethoxy)-, (S-(R*,R*))-
-
- Inchi: 1S/C12H10O4/c13-12-4-2-8-1-3-9(5-11(8)16-12)14-6-10-7-15-10/h1-5,10H,6-7H2
- InChI Key: LCXLBLMRJRRPQJ-UHFFFAOYSA-N
- SMILES: O1CC1COC1=CC=C2C=CC(=O)OC2=C1
Computed Properties
- Exact Mass: 218.0579
- Monoisotopic Mass: 218.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 48.1Ų
Experimental Properties
- Density: 1.351
- Boiling Point: 414.5°Cat760mmHg
- Flash Point: 189°C
- Refractive Index: 1.6
- PSA: 48.06
2H-1-Benzopyran-2-one,7-(2-oxiranylmethoxy)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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